Cas no 55502-03-9 (Benzene,1-(4-bromobutoxy)-4-nitro-)

• Product Name: Benzene,1-(4-bromobutoxy)-4-nitro-
• CAS No: 55502-03-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 377715
• PubChem ID: 2063669
• Update Time: 2025-04-19

Benzene,1-(4-bromobutoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-bromobutoxy)-4-nitro-
• 1-(4-Bromobutoxy)-4-nitrobenzene
• 4-Nitrophenoxybutyl bromide
• FT-0711455
• DTXSID00366310
• DBRBCFJUEVSKGZ-UHFFFAOYSA-N
• 55502-03-9
• SR-01000210375
• SR-01000210375-1
• SCHEMBL4937120

• Inchi： 1S/C10H12BrNO3/c11-7-1-2-8-15-10-5-3-9(4-6-10)12(13)14/h3-6H,1-2,7-8H2
• InChI Key： DBRBCFJUEVSKGZ-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00000
• Monoisotopic Mass: 273.000056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Not available
• Density: 1.458
• Melting Point: 37-40 °C
• Boiling Point: 165-170 °C (0.5 mmHg)
• Flash Point: 186.7°C
• Refractive Index: 1.563
• PSA: 55.05000
• LogP: 3.67190
• Solubility: Not available

Benzene,1-(4-bromobutoxy)-4-nitro- Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22